Cas no 24003-58-5 (QX 314 Bromide)

• Product Name: QX 314 Bromide
• CAS No: 24003-58-5
• MF: C₁₆H₂₇BrN₂O
• MW: 343.30238366127
• MDL: MFCD00083182
• CID: 238616
• PubChem ID: 9884487
• Update Time: 2025-04-19

QX 314 Bromide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, 2-[(2,6-dimethylphenyl)amino]-N,N,N-triethyl-2-oxo-,bromide
• QX 314 Bromide
• QX-314 (bromide)
• QX-314 bromide
• Lidocaine N-ethyl bromide
• QX-314
• HMS1361J13
• Lidocaine N-ethyl bromide quaternary salt
• 24003-58-5
• QX-314 - CAS 21306-56-9
• SMR000326780
• MLS000859919
• MFCD00083182
• ETHANAMINIUM,2-[(2,6-DIMETHYLPHENYL)AMINO]-N,N,N-TRIETHYL-2-OXO-
• L 5783
• QX-314;QX 314 bromide;QX-314.Br
• ZAA00358
• 3OYF1S84EN
• CHEMBL1255750
• NCGC00261364-01
• MB00591
• J-013978
• Ethanaminium, 2-((2,6-dimethylphenyl)amino)-N,N,N-triethyl-2-oxo-, bromide (1:1)
• SR-01000075323
• HMS3675P16
• 2-(2,6-DIMETHYLPHENYLAMINO)-N,N,N-TRIETHYL-2-OXOETHANAMINIUM BROMIDE
• QX-314.Br
• NCGC00094039-01
• QX-314 Br
• EX-A7613
• HMS3370A05
• LP00679
• HMS2235P07
• Lidocaine N-ethyl bromide, analytical standard, for drug analysis
• MS-25255
• SCHEMBL746069
• HY-101350
• FT-0748930
• CCG-221983
• HMS3267O03
• DTXSID001018052
• DLHMKHREUTXMCH-UHFFFAOYSA-N
• 21306-56-9
• [2-(2,6-dimethylanilino)-2-oxoethyl]-triethylazanium;bromide
• HB1029
• Ethanaminium, 2-[(2,6-dimethylphenyl)amino]-N,N,N-triethyl-2-oxo-, bromide (1:1)
• HMS3402J13
• SR-01000075323-1
• SR-01000075323-3
• [2-(2, 6-dimethylanilino)-2-oxoethyl]-triethylazanium;bromide
• C16H27N2OBr
• AKOS024456333
• BCP33056
• NCGC00094039-02
• N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium bromide
• HMS3411P16
• Tox21_500679
• UNII-3OYF1S84EN
• CS-0021195
• EU-0100679
• 2-((2,6-Dimethylphenyl)amino)-N,N,N-triethyl-2-oxoethan-1-aminium bromide
• HMS3262G19
• {[(2,6-dimethylphenyl)carbamoyl]methyl}triethylazanium bromide
• DA-77305
• DTXCID401476274
• G12309

• MDL： MFCD00083182
• Inchi： 1S/C16H26N2O.BrH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H
• InChI Key： DLHMKHREUTXMCH-UHFFFAOYSA-N
• SMILES： [Br-].O=C(C[N+](CC)(CC)CC)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 342.13068g/mol
• Monoisotopic Mass: 342.13068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 220 - 222°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

QX 314 Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives